Cas no 656235-44-8 ((2-cyano-6-fluorophenyl)boronic acid)

(2-cyano-6-fluorophenyl)boronic acid structure
656235-44-8 structure
Product Name:(2-cyano-6-fluorophenyl)boronic acid
CAS No:656235-44-8
MF:C7H5BFNO2
MW:164.929505109787
MDL:MFCD09033623
CID:835998
Update Time:2025-04-19

(2-cyano-6-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Cyano-6-fluorophenyl)boronic acid
    • 2-Cyano-6-fluorophenylboronic acid
    • Boronic acid, (2-cyano-6-fluorophenyl)-
    • 6-cyano-2-fluorophenylboronic acid
    • Boronic acid, (2-cyano-6-fluorophenyl)- (9CI)
    • FCH864650
    • AB49390
    • PC412336
    • SY031660
    • AX8250404
    • ST2402202
    • X0925
    • (2-cyano-6-fluorophenyl)boronic acid
    • MDL: MFCD09033623
    • Inchi: 1S/C7H5BFNO2/c9-6-3-1-2-5(4-10)7(6)8(11)12/h1-3,11-12H
    • InChI Key: PPLSIVNRHUSMMC-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C#N)=C1B(O)O

Computed Properties

  • Exact Mass: 165.04000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Topological Polar Surface Area: 64.2

Experimental Properties

  • PSA: 64.25000
  • LogP: -0.62282

(2-cyano-6-fluorophenyl)boronic acid Security Information

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abcr
AB272276-1 g
2-Cyano-6-fluorophenylboronic acid, 95%; .
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(2-cyano-6-fluorophenyl)boronic acid Production Method

(2-cyano-6-fluorophenyl)boronic acid Related Literature

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